Benzylammonium iodide
Overview
Description
Benzylammonium iodide is a useful research compound. Its molecular formula is C7H10IN and its molecular weight is 235.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enhancing Moisture-Resistance and Electronic Properties of Perovskites : Benzylamine, closely related to benzylammonium iodide, has been used for surface passivation of perovskites. This modification enhances moisture-resistance and electronic properties of formamidinium lead iodide perovskite films, leading to high-efficiency and air-stable photovoltaic cells (Wang et al., 2016).
Stabilization of Formamidinium Lead Iodide Perovskite Phase for Photovoltaics : The use of this compound in formamidinium lead iodide perovskites stabilizes the cubic perovskite phase, which is crucial for their application in photovoltaic cells. This stabilization results in enhanced shelf-life and operational stability, maintaining significant performance over extended periods (Alanazi et al., 2021).
Development of Organic-Inorganic Hybrid Compounds : this compound has been used to synthesize new organic-inorganic hybrid compounds with perovskite-like structures, demonstrating strong absorption in the UV region and parts of the visible spectrum. This research contributes to the development of materials with potential applications in optical technologies (Anyfantis et al., 2018).
Improving Performance and Stability of Perovskite Solar Cells : Research has shown that benzylammonium halide salts, including this compound, can significantly enhance the performance and stability of MAPbI3-based perovskite solar cells. These additives play a key role in reducing defects and suppressing non-radiative recombination, leading to higher power conversion efficiencies (Chen et al., 2021).
Application in Optical Energy Storage and Luminescence : Benzylammonium lead iodide perovskite microcrystals have been utilized in the fabrication of optical green emitting microresonators. These resonators demonstrate high optical up-conversion energy storage and lasing applications, highlighting the potential of this compound in advanced optical technologies (Annadhasan et al., 2018).
Properties
IUPAC Name |
benzylazanium;iodide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N.HI/c8-6-7-4-2-1-3-5-7;/h1-5H,6,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPCHYMCMRUGLHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C[NH3+].[I-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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